N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide

• IUPAC Name: N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide
• InChI: InChI=1S/C11H13N3O3S/c1-17-9-3-2-6(4-7(9)12)13-10(15)8-5-18-11(16)14-8/h2-4,8H,5,12H2,1H3,(H,13,15)(H,14,16)
• InChI Key: BWZHMITUUAXLPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2CSC(=O)N2)N
• Molecular Formula: C11H13N3O3S
• Molecular Weight: 267.31 g/mol

Description

N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiazolidine derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide is not fully understood. However, it has been suggested that it may exert its biological effects by modulating various signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.
Biochemical and Physiological Effects:
N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to exhibit anti-inflammatory and antioxidant activities by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species (ROS). It has also been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide has several advantages for lab experiments, including its high solubility in various solvents and its ability to modulate various signaling pathways. However, it also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide has several potential future directions, including its use as a diagnostic tool for various diseases and its potential use in the development of new drugs for the treatment of various diseases. Further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide can be synthesized through various methods, including the reaction of 3-amino-4-methoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid and subsequent reaction with ethyl chloroacetate. Another method involves the reaction of 3-amino-4-methoxybenzaldehyde with thiosemicarbazide in ethanol and subsequent reaction with ethyl chloroacetate.

Scientific Research Applications

N-(3-amino-4-methoxyphenyl)-2-oxo-1,3-thiazolidine-4-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. It has also been studied for its potential use as a diagnostic tool for various diseases.